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Compound of Interest

Compound Name: H-Tyr(Bzl)-OBzl.HCl

Cat. No.: B613031 Get Quote

For scientists and professionals engaged in drug development and peptide synthesis, L-

Tyrosine, O-(phenylmethyl)-, phenylmethyl ester, hydrochloride, commonly abbreviated as H-
Tyr(Bzl)-OBzl.HCl, is a critical protected amino acid derivative. This guide provides an in-depth

overview of its suppliers, purity specifications, and the experimental protocols essential for its

quality control.

Supplier and Purity Overview
The availability and purity of H-Tyr(Bzl)-OBzl.HCl are crucial for the success of research and

manufacturing endeavors. Several chemical suppliers offer this compound, with purity levels

typically exceeding 98%. Below is a summary of information from various suppliers.
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Supplier Purity Specification
Analytical
Confirmation

CAS Number

BioCrick >98%[1] Confirmed by NMR[1] 52142-01-5[1]

Aapptec Peptides

Lot-specific (refer to

Certificate of Analysis)

[2]

Certificate of

Analysis[2]
52142-01-5[2]

Oakwood Chemical 98%[3] Not specified 52142-01-5[3]

GL Biochem 98%[4] Not specified 52142-01-5[4]

Chengdu Aofei

Biological
98% (HPLC)[5] HPLC[5] 52142-01-5[5]

Experimental Protocols: Quality Control
Ensuring the identity and purity of H-Tyr(Bzl)-OBzl.HCl is paramount. A comprehensive quality

control (QC) process involves a suite of analytical techniques.[6][7][8]

Identification
Nuclear Magnetic Resonance (NMR) Spectroscopy:1H and 13C NMR are used to confirm

the chemical structure of the molecule by analyzing the chemical shifts and coupling

constants of the protons and carbons, ensuring they match the expected structure of H-
Tyr(Bzl)-OBzl.HCl.

Mass Spectrometry (MS): This technique verifies the molecular weight of the compound.[6]

For H-Tyr(Bzl)-OBzl.HCl (molecular formula C23H24ClNO3), the expected molecular weight

is approximately 397.9 g/mol .[3][5]

Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the presence of key

functional groups within the molecule, such as the amine hydrochloride, the ester carbonyl,

and the aromatic rings.

Purity Assessment
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High-Performance Liquid Chromatography (HPLC): HPLC is the standard method for

determining the purity of amino acid derivatives.[6] A reversed-phase column is typically

used with a mobile phase gradient of water and acetonitrile containing an ion-pairing agent

like trifluoroacetic acid (TFA). Purity is determined by the area percentage of the main peak

relative to all other peaks detected at a specific UV wavelength (typically 210-220 nm).[6]

Elemental Analysis: This method determines the percentage composition of carbon,

hydrogen, and nitrogen. The experimental values are compared to the theoretical values

calculated from the molecular formula to assess purity.[6]

Enantiomeric Purity
Chiral Chromatography: To ensure the compound is the desired L-enantiomer, chiral HPLC

or Gas Chromatography (GC) is employed. This separates the L- and D-enantiomers,

allowing for the quantification of enantiomeric excess.

Synthesis Overview
While a specific, detailed synthesis protocol for H-Tyr(Bzl)-OBzl.HCl is not readily available in

the provided search results, a general and common method for the synthesis of amino acid

benzyl esters involves the esterification of the corresponding amino acid with benzyl alcohol in

the presence of an acid catalyst, such as thionyl chloride (SOCl₂) or a strong acid like p-

toluenesulfonic acid.[9] The reaction is typically carried out in an excess of benzyl alcohol,

which serves as both a reactant and a solvent. The hydrochloride salt is often formed directly or

during the workup process.

Quality Control Workflow
The following diagram illustrates a typical workflow for the quality control of H-Tyr(Bzl)-
OBzl.HCl.

Incoming Material Initial Identification Purity & Assay Final Approval

Raw Material FTIR
Sampling

NMR HPLC Mass_Spec Elemental_Analysis CoA_Generation
Meets Specs
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Click to download full resolution via product page

Caption: Quality Control Workflow for H-Tyr(Bzl)-OBzl.HCl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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